Cas no 26746-38-3 (2,3-ditert-butylphenol)

• Product Name: 2,3-ditert-butylphenol
• CAS No: 26746-38-3
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• CID: 288316
• PubChem ID: 185594
• Update Time: 2025-04-19

2,3-ditert-butylphenol Chemical and Physical Properties

Names and Identifiers

• 2,3-ditert-butylphenol
• Di-tert-butylphenol
• phenol, 2,3-bis(1,1-dimethylethyl)-
• 252982-53-9
• SKDGWNHUETZZCS-UHFFFAOYSA-N
• 2,3-DI-TERT-BUTYLPHENOL
• SCHEMBL144221
• 26746-38-3
• Phenol, bis(1,1-dimethylethyl-
• di-t-butylphenol
• MB07631
• DTXSID50181252

• Inchi： 1S/C14H22O/c1-13(2,3)10-8-7-9-11(15)12(10)14(4,5)6/h7-9,15H,1-6H3
• InChI Key： SKDGWNHUETZZCS-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 206.16716
• Monoisotopic Mass: 206.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23